Cas no 1361758-55-5 (Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate)

• Product Name: Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate
• CAS No: 1361758-55-5
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923077
• Update Time: 2025-10-23

Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate

• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)8-4-5-17-12(16)11(8)7-2-3-9(14)10(15)6-7/h2-6H,1H3
• InChI Key： LTBSXDFXJGCWQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC=CC=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate

Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate: A Comprehensive Overview

Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate (CAS No. 1361758-55-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid. The structure of this compound is characterized by a methyl ester group attached to a 3-(3,4-dichlorophenyl)-2-fluoroisonicotinic acid backbone. The presence of chlorine and fluorine substituents on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate with high purity and yield. Researchers have employed a variety of methodologies, including nucleophilic substitution, Friedel-Crafts acylation, and palladium-catalyzed cross-coupling reactions, to construct this complex molecule. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times while maintaining product quality. These developments underscore the importance of this compound as a key intermediate in the synthesis of bioactive molecules.

The pharmacological properties of Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Its ability to cross the blood-brain barrier (BBB) suggests potential applications in the treatment of Alzheimer's disease and other cognitive disorders. Furthermore, this compound has shown selectivity towards certain isoforms of these enzymes, which is a critical factor in minimizing off-target effects and improving therapeutic efficacy.

In addition to its pharmacological applications, Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate has been explored as a building block in the construction of bioisosteric analogs. By replacing specific functional groups with bioisosteric equivalents, researchers have successfully generated compounds with enhanced pharmacokinetic profiles and improved bioavailability. These studies highlight the versatility of this compound in drug discovery and development pipelines.

The environmental impact of Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate has also been a topic of interest. Recent eco-toxicological assessments have evaluated its potential toxicity to aquatic organisms and soil microbiota. These studies have revealed that under controlled conditions, the compound exhibits low toxicity to non-target species, making it a safer alternative to traditional agrochemicals. However, further research is required to fully understand its long-term ecological effects and degradation pathways.

From a synthetic perspective, Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate serves as an excellent platform for exploring novel reaction mechanisms. For instance, its participation in enantioselective reactions has provided insights into the stereochemical control of complex molecules. The use of chiral catalysts has enabled the asymmetric synthesis of this compound with high enantiomeric excess (ee), paving the way for its application in chiral resolution and asymmetric catalysis.

In conclusion, Methyl 3-(3,4-dichlorophenyl)-2-fluoroisonicotinate (CAS No. 1361758-55-5) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, agrochemical development, and fundamental chemical research. Continued exploration into its properties will undoubtedly unlock new opportunities for its utilization across diverse industries.